Cas no 2229367-65-9 (2-bromo-5-(prop-2-yn-1-yl)furan)

2-Bromo-5-(prop-2-yn-1-yl)furan is a halogenated furan derivative featuring a bromine substituent at the 2-position and a propargyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and cycloadditions due to its reactive bromine and alkyne functionalities. Its structural features enable selective modifications, making it valuable for constructing complex heterocyclic frameworks. The propargyl group offers additional reactivity for click chemistry applications, while the bromine enhances its utility in metal-catalyzed transformations. This compound is suitable for pharmaceutical and materials science research, where precise functionalization of furan-based scaffolds is required. Proper handling under inert conditions is recommended due to its sensitivity.

2-bromo-5-(prop-2-yn-1-yl)furan structure

2229367-65-9 structure

Product Name:2-bromo-5-(prop-2-yn-1-yl)furan

CAS No:2229367-65-9

MF:C₇H₅BrO

MW:185.018001317978

CID:5943602

PubChem ID:165645484

Update Time:2025-05-20

2-bromo-5-(prop-2-yn-1-yl)furan Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-(prop-2-yn-1-yl)furan
- EN300-1914780
- 2229367-65-9
- Inchi： 1S/C7H5BrO/c1-2-3-6-4-5-7(8)9-6/h1,4-5H,3H2
- InChI Key： OIGGMFTZYBSQJK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(CC#C)O1

Computed Properties

Exact Mass: 183.95238g/mol
Monoisotopic Mass: 183.95238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 13.1Å²

2-bromo-5-(prop-2-yn-1-yl)furan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1914780-0.05g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	0.05g	$1188.0	2023-09-17
Enamine	EN300-1914780-0.1g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	0.1g	$1244.0	2023-09-17
Enamine	EN300-1914780-0.25g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	0.25g	$1300.0	2023-09-17
Enamine	EN300-1914780-0.5g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	0.5g	$1357.0	2023-09-17
Enamine	EN300-1914780-1.0g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	1g	$1414.0	2023-06-02
Enamine	EN300-1914780-2.5g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	2.5g	$2771.0	2023-09-17
Enamine	EN300-1914780-5.0g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	5g	$4102.0	2023-06-02
Enamine	EN300-1914780-10.0g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	10g	$6082.0	2023-06-02
Enamine	EN300-1914780-1g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	1g	$1414.0	2023-09-17
Enamine	EN300-1914780-5g	2-bromo-5-(prop-2-yn-1-yl)furan	2229367-65-9	5g	$4102.0	2023-09-17

2-bromo-5-(prop-2-yn-1-yl)furan Related Literature

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Additional information on 2-bromo-5-(prop-2-yn-1-yl)furan

Comprehensive Overview of 2-bromo-5-(prop-2-yn-1-yl)furan (CAS No. 2229367-65-9)

2-bromo-5-(prop-2-yn-1-yl)furan is a highly versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and wide-ranging applications in pharmaceutical and material sciences. With the CAS number 2229367-65-9, this compound is often sought after by researchers and industry professionals for its potential in synthesizing advanced intermediates. The presence of both a bromine substituent and a prop-2-yn-1-yl group on the furan ring makes it a valuable building block in organic synthesis, particularly in click chemistry and cross-coupling reactions.

In the context of current scientific trends, 2-bromo-5-(prop-2-yn-1-yl)furan aligns with the growing interest in heterocyclic compounds and their role in drug discovery. Searches for "furan derivatives in medicinal chemistry" and "click chemistry applications" have surged, reflecting the compound's relevance. Its alkyne-functionalized furan structure enables efficient conjugation with azides, a reaction widely used in bioconjugation and polymer science. This characteristic has made it a focal point in studies exploring bioorthogonal chemistry and targeted drug delivery systems.

The synthetic utility of CAS 2229367-65-9 extends to materials science, where researchers investigate its incorporation into conductive polymers and organic electronics. The prop-2-yn-1-yl moiety allows for further functionalization, making it a key precursor in designing π-conjugated systems for optoelectronic devices. Recent publications highlight its potential in developing organic light-emitting diodes (OLEDs) and solar cell materials, addressing the global demand for sustainable energy solutions.

From a commercial perspective, suppliers and manufacturers of 2-bromo-5-(prop-2-yn-1-yl)furan emphasize its high purity and stability under standard storage conditions. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to verify its quality, ensuring compliance with research and industrial standards. The compound's molecular weight and solubility profile are frequently queried, underscoring the need for detailed technical data sheets.

Environmental and safety considerations are also critical when handling 2-bromo-5-(prop-2-yn-1-yl)furan. While not classified as hazardous under standard regulations, proper laboratory practices—including the use of personal protective equipment (PPE)—are recommended. This aligns with broader industry shifts toward green chemistry and sustainable synthesis, topics that dominate contemporary scientific discourse.

In summary, 2-bromo-5-(prop-2-yn-1-yl)furan (CAS 2229367-65-9) represents a pivotal compound at the intersection of pharmaceutical innovation and advanced material development. Its multifaceted applications, coupled with rising interest in click chemistry and heterocyclic scaffolds, position it as a cornerstone in modern organic synthesis. As research progresses, its role in addressing challenges across healthcare and renewable energy sectors is expected to expand further.